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Compound of Interest

Compound Name: TEAD-IN-12

Cat. No.: B15134874 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for TEAD-IN-12 is publicly available. The

following guidance is based on general laboratory safety principles for handling potent, novel

research compounds and should be supplemented by a risk assessment conducted by the

user's institution. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific handling and disposal requirements.

I. Immediate Safety and Handling Precautions
TEAD-IN-12 is a potent, orally active TEAD inhibitor.[1] Due to the lack of specific toxicity data,

it should be handled with extreme caution, assuming it is hazardous. The primary routes of

exposure are inhalation, ingestion, and skin/eye contact.

Personal Protective Equipment (PPE):

A comprehensive set of PPE should be worn at all times when handling TEAD-IN-12 to

minimize exposure.[2]
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PPE Category Item Specifications

Hand Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Goggles or a Face

Shield

Must provide a complete seal

around the eyes.

Body Protection Laboratory Coat

Fully buttoned, with tight-fitting

cuffs. A disposable gown is

recommended for handling

larger quantities.

Respiratory Protection Fume Hood

All handling of solid TEAD-IN-

12 and its solutions must be

performed in a certified

chemical fume hood.

II. Quantitative Data
The following table summarizes the known quantitative data for TEAD-IN-12.

Property Value Reference

Molecular Formula C₂₂H₂₀F₃N₃O₃ MedChemExpress

Molecular Weight 431.41 g/mol MedChemExpress

IC₅₀ <100 nM MedChemExpress

III. Signaling Pathway and Mechanism of Action
TEAD-IN-12 is an inhibitor of the TEAD family of transcription factors, which are key

downstream effectors of the Hippo signaling pathway.[3] The Hippo pathway plays a crucial

role in regulating cell growth, proliferation, and apoptosis.[4][5] In many cancers, this pathway

is dysregulated, leading to the activation of TEAD and the transcription of pro-oncogenic genes.

[6] TEAD-IN-12 likely functions by disrupting the interaction between TEAD and its co-

activators, YAP and TAZ.[3]
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Hippo Signaling Pathway and TEAD-IN-12 Mechanism of Action.

IV. Experimental Protocols
The following is a representative experimental workflow for a cell viability assay using a

chemical inhibitor like TEAD-IN-12.[7][8][9]
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General Experimental Workflow for a Cell Viability Assay.
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Step-by-Step Guidance for a Cell Viability (MTT) Assay:

Cell Seeding: Plate cells at a predetermined density in a 96-well plate and incubate for 24

hours to allow for cell attachment.

Compound Preparation: Prepare a stock solution of TEAD-IN-12 in an appropriate solvent

(e.g., DMSO). Perform serial dilutions to create a range of concentrations for testing.

Cell Treatment: Remove the culture medium and add fresh medium containing the different

concentrations of TEAD-IN-12 to the respective wells. Include a vehicle control (medium with

the same concentration of solvent).

Incubation: Incubate the treated cells for a period of 48 to 72 hours.

MTT Addition: Add MTT solution to each well and incubate for 2 to 4 hours, allowing viable

cells to metabolize the MTT into formazan crystals.[10]

Solubilization: Add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan

crystals.

Absorbance Reading: Measure the absorbance of each well at the appropriate wavelength

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and determine the IC₅₀ value.

V. Disposal Plan
All waste contaminated with TEAD-IN-12 must be treated as hazardous chemical waste.[2][11]

Solid Waste:

Contaminated consumables (e.g., pipette tips, gloves, vials) should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:
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All liquid waste containing TEAD-IN-12, including unused solutions and cell culture medium,

must be collected in a sealed, labeled hazardous waste container.

Do not pour any liquid waste containing TEAD-IN-12 down the drain.

Decontamination:

All glassware and equipment that have come into contact with TEAD-IN-12 should be

decontaminated. A common method is to rinse with a suitable solvent (e.g., ethanol or

methanol) and collect the rinsate as hazardous waste.[12]

Work surfaces should be thoroughly cleaned after handling the compound.

Final Disposal:

All hazardous waste must be disposed of through your institution's EHS department in

accordance with local, state, and federal regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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